1-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-3-carbaldehyde

• IUPAC Name: 1-[(3-benzhydryl-1,2,4-oxadiazol-5-yl)methyl]indole-3-carbaldehyde
• InChI: InChI=1S/C25H19N3O2/c29-17-20-15-28(22-14-8-7-13-21(20)22)16-23-26-25(27-30-23)24(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-15,17,24H,16H2
• InChI Key: QHOKMQSERXDLKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NOC(=N3)CN4C=C(C5=CC=CC=C54)C=O
• Molecular Formula: C25H19N3O2
• Molecular Weight: 393.4 g/mol

Description

Indole-3-carbaldehyde, also known as indole-3-aldehyde and 3-formylindole, is a metabolite of dietary L-tryptophan which is synthesized by human gastrointestinal bacteria, particularly species of the Lactobacillus genus. It and its derivatives are essential and efficient chemical precursors for generating biologically active structures.

Synthesis Analysis

Indole derivatives are ideal precursors for the synthesis of active molecules. They are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules.

Chemical Reactions Analysis

Indole-3-carbaldehyde and its derivatives are involved in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product.

Mechanism of Action

While the specific mechanism of action for “1-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-3-carbaldehyde” is not available, indolic secondary metabolites play an important role in pathogen defense in cruciferous plants.